Cas no 1040008-46-5 (2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline)

• Product Name: 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline
• CAS No: 1040008-46-5
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 4569198
• PubChem ID: 29269319
• Update Time: 2025-06-08

2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline

• Inchi： 1S/C12H14ClN3O/c1-12(2,3)11-15-10(17-16-11)8-6-7(13)4-5-9(8)14/h4-6H,14H2,1-3H3
• InChI Key： HXSWXMQNZRDLBJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1C1ON=C(C(C)(C)C)N=1

Additional information on 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline

Introduction to 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline (CAS No. 1040008-46-5)

2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline (CAS No. 1040008-46-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an oxadiazole ring, and a chloroaniline moiety. These structural elements contribute to its potential applications in drug discovery and development.

The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the compound's stability and reactivity. The oxadiazole ring is a five-membered heterocyclic compound with two nitrogen atoms and one oxygen atom. This ring system is often found in bioactive molecules due to its ability to form hydrogen bonds and participate in π-π interactions. The chloroaniline moiety, on the other hand, is a common functional group in pharmaceuticals and agrochemicals, known for its versatility in forming various types of chemical bonds.

Recent studies have explored the potential of 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline as a lead compound for the development of new therapeutic agents. One notable area of research is its activity against various pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline has shown promise in the treatment of parasitic infections. A study conducted by a team of researchers at the University of California found that this compound effectively inhibited the growth of Plasmodium falciparum, the parasite responsible for malaria. The mechanism of action was attributed to the compound's ability to interfere with the parasite's metabolic pathways and disrupt its cellular integrity.

The pharmacokinetic properties of 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) properties. The researchers noted that the compound had good oral bioavailability and a long half-life, making it a suitable candidate for further preclinical and clinical evaluation.

Toxicity studies have been conducted to assess the safety profile of 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline. In vitro assays using human cell lines showed that the compound had low cytotoxicity at therapeutic concentrations. Additionally, in vivo studies in animal models did not reveal any significant adverse effects at doses up to 100 mg/kg. These findings suggest that this compound has a favorable safety profile and may be suitable for further development as a therapeutic agent.

The potential applications of 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline extend beyond infectious diseases. Recent research has explored its use as an anti-inflammatory agent. A study published in the Journal of Inflammation Research demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The researchers found that it inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a novel anti-inflammatory drug.

In conclusion, 2-(3-tert-butyl-1,2,4-oxadiazol-5-yl)-4-chloroaniline (CAS No. 1040008-46-5) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.